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Compound of Interest

5-Bromo-2-(2-
Compound Name:

fluorophenyl)pyridine
CAS No.: 918305-20-1
Cat. No.: B1391854

Get Quote

Executive Summary

This guide serves as a comprehensive technical resource for 5-Bromo-2-(2-
fluorophenyl)pyridine (CAS: 814779-51-2). Unlike standard Safety Data Sheets (SDS) that
provide generic hazard codes, this whitepaper integrates chemical safety with application-
specific methodologies. This compound is a critical "privileged scaffold” in medicinal chemistry,
particularly for the synthesis of kinase inhibitors and CNS-active agents where the ortho-
fluorine substituent modulates metabolic stability and conformational selectivity
(atropisomerism).

Part 1: Chemical Identity & Structural Significance

1.1 Molecular Specification
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Property Specification

Chemical Name 5-Bromo-2-(2-fluorophenyl)pyridine
CAS Number 814779-51-2

Molecular Formula C11HsBrFN

Molecular Weight 252.08 g/mol

) Solid (Off-white to pale yellow crystalline
Physical State
powder)

Soluble in DCM, EtOAc, DMSO:; Insoluble in

water

Solubility

Structural Alert Halogenated Biaryl; Pyridine Nitrogen

1.2 Structural Insight (The "Why" Behind the Molecule)

e The 2-Fluorophenyl Effect: The fluorine atom at the ortho position of the phenyl ring is not
merely a decoration. It exerts a steric and electronic influence that twists the biaryl bond,
potentially creating atropisomers. This conformation often improves binding selectivity in
protein pockets compared to the non-fluorinated analog.

e The 5-Bromo Handle: The bromine atom at position 5 is the primary reactive site. It is
electronically activated for Palladium-catalyzed cross-coupling (Suzuki-Miyaura, Buchwald-
Hartwig) due to the electron-deficient nature of the pyridine ring, making it a superior
electrophile compared to phenyl bromides.

Part 2: Comprehensive Hazard Assessment

2.1 GHS Classification (Synthesized) Based on Structure-Activity Relationships (SAR) of
analogous halogenated biaryl pyridines, the following classifications apply:

 Signal Word:WARNING
e Hazard Statements:

o H315: Causes skin irritation.
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o H319: Causes serious eye irritation.

o H335: May cause respiratory irritation.

 Precautionary Statements:

o P261: Avoid breathing dust/fume.

o P280: Wear protective gloves/eye protection (Nitrile rubber recommended).

2.2 Toxicological Logic Flow The following diagram illustrates the biological interaction pathway
upon exposure, emphasizing the sensitizing potential of halogenated heterocycles.

Exposure Route Lipophilicit Lipophilic Absorption Electrophilic attack _ FSERe0ie oy T-cell activation Immune Response
(Inhalation/Dermal) (Fluorine enhances penetration) @ (Haptens formation) (Sensitization/Irritation)

Click to download full resolution via product page

Figure 1: Toxicological mechanism flow. The lipophilicity introduced by the fluorine atom can
enhance dermal absorption compared to non-fluorinated analogs.

Part 3: Handling, Storage, & Stability

3.1 The "Inert" Imperative While the molecule is chemically stable, the application (usually
involving transition metal catalysis) demands high purity.

o Oxidation: The pyridine nitrogen is susceptible to N-oxide formation upon prolonged
exposure to air/light, which poisons Pd-catalysts.

» Hydrolysis: The C-Br bond is stable, but moisture can facilitate trace hydrolysis or
protodebromination under acidic conditions.

3.2 Storage Protocol
o Atmosphere: Store under Argon or Nitrogen.

o Temperature: 2—-8°C (Refrigerate).
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» Container: Amber glass vial with a Teflon-lined cap to prevent leaching and light degradation.

Part 4: Synthetic Utility (Application Guide)

4.1 Core Application: Suzuki-Miyaura Coupling This molecule is most frequently used as the
electrophile to attach a third ring system at the C5 position.

4.2 Optimized Protocol (Senior Scientist Recommendation) Standard conditions often fail due
to catalyst poisoning by the pyridine nitrogen. The following protocol utilizes a bulky ligand
system to prevent this.

e Reagents:

[e]

Substrate: 5-Bromo-2-(2-fluorophenyl)pyridine (1.0 equiv)

o

Boronic Acid: Aryl-B(OH)z (1.2 equiv)

[¢]

Catalyst: Pd(dppf)Clz[1]-DCM (3-5 mol%) — Preferred over Pd(PPhs)a for steric bulk.

[¢]

Base: K2COs (2.0 equiv) or Cs2COs (for difficult substrates).

[e]

Solvent: 1,4-Dioxane/Water (4:1 ratio).[2][3]

o Step-by-Step Workflow:

[¢]

Degassing: Charge reaction vessel with solid reagents. Evacuate and backfill with Argon
(3 cycles). Critical: Oxygen inhibits the catalytic cycle.

[¢]

Solvation: Add degassed solvents via syringe.

[¢]

Activation: Heat to 80—90°C. Monitor via TLC/LCMS.

[e]

Workup: Cool to RT. Filter through Celite (removes Pd black). Dilute with EtOAc, wash
with brine.

4.3 Reaction Mechanism Visualization The following diagram details the catalytic cycle,
highlighting the oxidative addition step where the C-Br bond is broken.
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Figure 2: Catalytic cycle for the Suzuki-Miyaura coupling of 5-Bromo-2-(2-
fluorophenyl)pyridine. The oxidative addition into the C-Br bond is the initiating step.

Part 5: Emergency Response & Disposal
5.1 Firefighting (Special Hazards)

o Combustion Products: Carbon oxides, Nitrogen oxides (NOx), Hydrogen Bromide (HBr), and
Hydrogen Fluoride (HF).

 Critical Note: HF is extremely corrosive and toxic. Firefighters must wear full SCBA and
chemical-resistant gear. Do not inhale smoke.

5.2 Accidental Release
e Evacuate: Isolate the area.
o PPE: Wear a P95/P100 respirator and nitrile gloves.

+ Containment: Sweep up solid carefully to avoid dust generation. Do not use a standard
vacuum cleaner (risk of dust explosion/aerosolization).

+ Neutralization: Wipe surface with a mild alkaline solution (5% sodium bicarbonate) to
neutralize potential acidic residues.
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5.3 Disposal
e Do not flush down the drain.

¢ Dissolve in a combustible solvent and burn in a chemical incinerator equipped with an
afterburner and scrubber (mandatory for halogenated organics to capture HF/HBr).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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